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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation of potassium

methanesulfonate (K-MeSO₄)-based internal solutions for whole-cell patch-clamp

electrophysiology. The protocols outlined below are designed to ensure solution stability, and

physiological relevance, and to minimize experimental variability.

Introduction to Potassium Methanesulfonate in
Electrophysiology
Internal solutions in patch-clamp experiments are crucial as they dialyze the cell's cytoplasm

and therefore dictate the intracellular environment.[1] The choice of the primary salt in these

solutions is critical for mimicking the natural ionic composition of the cell and for the stability of

the recording.[2] While potassium gluconate is widely used, potassium methanesulfonate offers

several advantages. Methanesulfonate has a higher ionic mobility than gluconate, which results

in a lower liquid junction potential (LJP), a source of error in patch-clamp recordings.[1]

Additionally, K-MeSO₄ may preserve neuronal excitability more effectively and result in lower

access resistance compared to potassium gluconate.[2]

Composition of Potassium Methanesulfonate
Internal Solutions
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The composition of the internal solution can be tailored to specific experimental needs. Below

is a comparison of a typical potassium methanesulfonate-based internal solution with a

commonly used potassium gluconate-based solution.

Component
K-MeSO₄ Solution
(Typical)

K-Gluconate
Solution (Example)
[3]

Purpose

Primary Salt K-MeSO₄: 130 mM K-Gluconate: 140 mM

To mimic the high

intracellular potassium

concentration.[2][4]

Chloride Salt KCl: 4-10 mM KCl: 4 mM
To set the chloride

reversal potential.[1]

pH Buffer HEPES: 10 mM HEPES: 10 mM
To maintain a stable

physiological pH.[2]

Calcium Chelator
EGTA: 0.5-1 mM or

BAPTA
EGTA: 0.5 mM

To buffer intracellular

calcium

concentrations.[2]

Energy Sources
Mg-ATP: 2-4 mM, Na-

GTP: 0.3-0.4 mM

Mg-ATP: 4 mM, Na-

GTP: 0.4 mM

To provide energy for

cellular processes.[2]

Creatine Source
Na₂-Phosphocreatine:

4 mM

Na₂-Phosphocreatine:

4 mM
To regenerate ATP.[2]

Additional Salts
MgCl₂: 1-2 mM, NaCl:

3.8 mM
-

To provide essential

ions.

Experimental Protocols
Preparation of Stock Solutions
For accuracy and convenience, it is recommended to prepare concentrated stock solutions of

the individual components. Store these stock solutions at -20°C.

Preparation of the Final Internal Solution (50 mL)
This protocol describes the preparation of 50 mL of a K-MeSO₄-based internal solution.
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Materials:

Potassium Methanesulfonate (K-MeSO₄)

Potassium Chloride (KCl)

HEPES

EGTA

Magnesium Chloride (MgCl₂)

Sodium Chloride (NaCl)

Magnesium-ATP (Mg-ATP)

Sodium-GTP (Na-GTP)

Disodium Phosphocreatine (Na₂-Phosphocreatine)

Potassium Hydroxide (KOH) solution (1 M)

Ultrapure water (ddH₂O)

pH meter

Osmometer

0.22 µm syringe filters

Procedure:

Initial Mixing: In a 50 mL beaker, dissolve all components except Mg-ATP and Na-GTP in

approximately 40 mL of ultrapure water. It is advisable to add only about 90% of the main

salt (K-MeSO₄) initially, which allows for easier osmolarity adjustment later.[2]

pH Adjustment: Adjust the pH of the solution to 7.25-7.30 using 1 M KOH.[1][2] Be cautious

not to use HCl for pH adjustment as it will alter the chloride concentration.[5]
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Osmolarity Adjustment: Measure the osmolarity of the solution. Adjust the osmolarity to be

10-20 mOsm lower than the external solution (typically 290-300 mOsm).[1][6] This can be

achieved by adding the remaining K-MeSO₄ or ultrapure water as needed.

Final Volume: Bring the solution to the final volume of 50 mL with ultrapure water.

Addition of Energy Sources: Add the Mg-ATP and Na-GTP to the solution. Note that adding

ATP can lower the pH, so a final pH check and adjustment may be necessary.[7]

Filtration and Storage: Filter the final solution through a 0.22 µm syringe filter to remove any

potential precipitates.[3] Aliquot the solution into smaller volumes (e.g., 1 mL) and store at

-20°C.[3][7] Thawed aliquots should be kept on ice during experiments to preserve the

integrity of ATP and GTP.[2]
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Workflow for Internal Solution Preparation
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Preparation Steps

1. Dissolve Salts (except ATP/GTP)
in ~80% final volume of ddH2O

2. Adjust pH to 7.25-7.30
with 1M KOH

3. Measure and Adjust Osmolarity
(290-300 mOsm)

4. Bring to Final Volume
with ddH2O

5. Add ATP and GTP
(Re-check pH if necessary)

6. Filter with 0.22 µm filter

7. Aliquot and Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing K-MeSO₄ internal solution.

Signaling Pathway Involving Potassium Channels
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Caption: G-protein coupled receptor signaling modulating a K+ channel.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7802857?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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